Methyl 2-bromo-2-(pyridin-2-yl)propanoate

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: methyl 2-bromo-2-pyridin-2-ylpropanoate
• InChI: InChI=1S/C9H10BrNO2/c1-9(10,8(12)13-2)7-5-3-4-6-11-7/h3-6H,1-2H3
• InChI Key: GGTQYMLLWNOBEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)(C(=O)OC)Br

Description

Methyl 2-bromo-2-(pyridin-2-yl)propanoate is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Magnesium perchlorate (0.46 g, 2.08 mmol) was added to an acetonitrile (18 mL) solution containing the intermediate from Step A (1.04 g, 6.30 mmol). After stirring for 5 minutes N-bromosuccinimide (1.35 g, 7.55 mmol) was added and the reaction solution was stirred overnight. The solution was then partitioned between EtOAc and 1N NaHCO3 aq. The organic layer was washed with brine, dried over MgSO4, filtered and concentrated. The residue was purified by silica gel chromatography using a hexanes/EtOAc gradient to give the indicated product. 1H NMR (400 MHz, CH3CN-d3): δ 8.48 (d, J=4.8 Hz, 1H); 7.85-736 (m, 2H); 7.32-7.26 (m, 1H); 3.72 (s, 3H); 2.24 (s, 3H). m/z=244.4 (M+H).